Cas no 1448136-81-9 (2-({1-[1-(4-chlorophenyl)cyclopentanecarbonyl]piperidin-4-yl}oxy)pyridine)

2-({1-[1-(4-Chlorophenyl)cyclopentanecarbonyl]piperidin-4-yl}oxy)pyridine is a structurally complex compound featuring a cyclopentane core substituted with a 4-chlorophenyl group and a piperidine moiety linked via a carbonyl bridge. The pyridine-2-yloxy extension enhances its potential as an intermediate in pharmaceutical synthesis, particularly for targeting central nervous system (CNS) or receptor-modulating applications. Its rigid cyclopentane framework and aromatic chlorophenyl group contribute to stable binding interactions, while the piperidine and pyridine components offer versatility in drug design. This compound is valued for its synthetic utility in developing bioactive molecules, with potential applications in medicinal chemistry research. Proper handling and storage under inert conditions are recommended due to its reactive functional groups.
2-({1-[1-(4-chlorophenyl)cyclopentanecarbonyl]piperidin-4-yl}oxy)pyridine structure
1448136-81-9 structure
Product Name:2-({1-[1-(4-chlorophenyl)cyclopentanecarbonyl]piperidin-4-yl}oxy)pyridine
CAS No:1448136-81-9
MF:C22H25ClN2O2
MW:384.899104833603
CID:5404215
Update Time:2025-06-13

2-({1-[1-(4-chlorophenyl)cyclopentanecarbonyl]piperidin-4-yl}oxy)pyridine Chemical and Physical Properties

Names and Identifiers

    • [1-(4-Chlorophenyl)cyclopentyl][4-(2-pyridinyloxy)-1-piperidinyl]methanone
    • 2-({1-[1-(4-chlorophenyl)cyclopentanecarbonyl]piperidin-4-yl}oxy)pyridine
    • Inchi: 1S/C22H25ClN2O2/c23-18-8-6-17(7-9-18)22(12-2-3-13-22)21(26)25-15-10-19(11-16-25)27-20-5-1-4-14-24-20/h1,4-9,14,19H,2-3,10-13,15-16H2
    • InChI Key: LXZJOJMRAQUDJE-UHFFFAOYSA-N
    • SMILES: C(C1(C2=CC=C(Cl)C=C2)CCCC1)(N1CCC(OC2=NC=CC=C2)CC1)=O

Experimental Properties

  • Density: 1.238±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 544.7±50.0 °C(Predicted)
  • pka: 3.82±0.12(Predicted)

2-({1-[1-(4-chlorophenyl)cyclopentanecarbonyl]piperidin-4-yl}oxy)pyridine Pricemore >>

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Additional information on 2-({1-[1-(4-chlorophenyl)cyclopentanecarbonyl]piperidin-4-yl}oxy)pyridine

Recent Advances in the Study of 2-({1-[1-(4-chlorophenyl)cyclopentanecarbonyl]piperidin-4-yl}oxy)pyridine (CAS: 1448136-81-9)

The compound 2-({1-[1-(4-chlorophenyl)cyclopentanecarbonyl]piperidin-4-yl}oxy)pyridine (CAS: 1448136-81-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's interaction with specific biological targets. Preliminary research indicates that 2-({1-[1-(4-chlorophenyl)cyclopentanecarbonyl]piperidin-4-yl}oxy)pyridine exhibits high affinity for certain receptors involved in inflammatory and neurodegenerative pathways. This has spurred further investigations into its potential as a modulator of these pathways, with implications for treating conditions such as Alzheimer's disease and chronic inflammation.

In a recent study published in the Journal of Medicinal Chemistry, researchers employed molecular docking and in vitro assays to explore the binding dynamics of this compound. The results demonstrated that it effectively inhibits key enzymes involved in inflammatory responses, suggesting its utility as a novel anti-inflammatory agent. Additionally, the study highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

Another significant development is the exploration of 2-({1-[1-(4-chlorophenyl)cyclopentanecarbonyl]piperidin-4-yl}oxy)pyridine in oncology research. Early-stage preclinical trials have shown that this compound can induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism appears to involve the disruption of mitochondrial function and the activation of intrinsic apoptotic pathways. These findings open new avenues for the development of targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as potential off-target effects and the need for optimized formulation strategies are currently under investigation. Researchers are also exploring structural analogs to enhance efficacy and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 2-({1-[1-(4-chlorophenyl)cyclopentanecarbonyl]piperidin-4-yl}oxy)pyridine (CAS: 1448136-81-9) represents a compelling candidate for further research in multiple therapeutic areas. Its unique pharmacological properties and versatile applications underscore its potential to address unmet medical needs. Continued interdisciplinary research will be crucial in unlocking its full therapeutic potential.

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